Cas no 2171785-59-2 (2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-fluorobenzoic acid)

• Product Name: 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-fluorobenzoic acid
• CAS No: 2171785-59-2
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6149662
• PubChem ID: 165566661
• Update Time: 2025-10-28

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-fluorobenzoic acid
• 2171785-59-2
• 2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-fluorobenzoic acid
• EN300-1523579

• Inchi： 1S/C27H23FN2O5/c28-22-11-5-10-20(26(32)33)24(22)29-25(31)23(15-12-13-15)30-27(34)35-14-21-18-8-3-1-6-16(18)17-7-2-4-9-19(17)21/h1-11,15,21,23H,12-14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： DAMXOSCDDIBNLW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1NC(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-fluorobenzoic acid

Introduction to Compound CAS No. 2171785-59-2: 2-(Cyclopropyl)-2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}acetamido-3-fluorobenzoic Acid

The compound with CAS No. 2171785-59-2, named 2-(Cyclopropyl)-2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}acetamido-3-fluorobenzoic Acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a fluorobenzoic acid moiety. The combination of these structural elements makes it a unique candidate for exploring novel therapeutic agents.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as Fmoc-based peptide synthesis and fluorination techniques. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functionality during the synthesis process. This ensures high yields and excellent purity of the final product, which is essential for downstream applications in pharmacological studies.

The presence of the cyclopropyl group introduces interesting stereochemical and electronic properties to the molecule. Cyclopropane rings are known for their unique strain-induced reactivity, which can be harnessed to design molecules with enhanced bioavailability and target selectivity. In combination with the fluorobenzoic acid moiety, this compound exhibits a balance of hydrophilicity and lipophilicity, making it an ideal candidate for exploring drug-like properties.

From a biological standpoint, this compound has shown promising results in preliminary assays targeting various disease pathways. For instance, studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic disorders and neurodegenerative diseases. The fluorine atom in the benzoic acid moiety contributes to both the stability and bioavailability of the molecule, while the Fmoc group ensures controlled release of the active pharmacophore during biological interactions.

Moreover, recent research has focused on optimizing the synthetic route for this compound to enhance scalability and reduce production costs. Novel catalytic methods, such as asymmetric catalysis and continuous flow synthesis, have been employed to streamline the manufacturing process. These advancements not only improve accessibility to the compound but also pave the way for its broader application in preclinical studies.

In terms of structural analysis, computational chemistry tools have been instrumental in predicting the compound's behavior in different biological systems. Molecular docking studies have revealed favorable interactions with target proteins, suggesting potential applications in drug design. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, further aiding in its rational design.

The integration of advanced synthetic techniques and computational modeling has positioned this compound as a valuable asset in modern drug discovery pipelines. Its unique combination of functional groups offers versatility in addressing diverse therapeutic targets, making it a subject of intense interest among researchers in academia and industry alike.

In conclusion, CAS No. 2171785-59-2 represents a significant milestone in organic synthesis and drug development. With its intricate structure and promising biological profile, this compound holds great potential for advancing our understanding of complex molecular systems and their applications in medicine.